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Compound of Interest

Compound Name: 2-(Hexyloxy)benzonitrile

CAS No.: 121554-15-2

Cat. No.: B048131

Get Quote

In the landscape of modern drug discovery and fine chemical synthesis, the benzonitrile moiety

serves as a critical pharmacophore and a versatile synthetic intermediate.[1][2] Its derivatives

are foundational to the creation of pharmaceuticals, agrochemicals, and advanced materials.[1]

[3] This guide focuses on a specific, yet highly representative member of this class: 2-(n-

hexyloxy)benzonitrile. This molecule uniquely combines the reactivity of a nitrile group with the

physicochemical modifications afforded by an ortho-alkoxy chain.

This document, intended for researchers, medicinal chemists, and process development

scientists, provides a comprehensive technical overview of 2-(n-hexyloxy)benzonitrile. We will

delve into its molecular structure, outline a robust synthetic pathway grounded in established

organic chemistry principles, detail methods for its structural verification, explore its potential

applications as a chemical building block, and provide essential safety and handling protocols.

The insights presented herein are designed to bridge theoretical knowledge with practical

laboratory application.
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2-(n-hexyloxy)benzonitrile is an aromatic compound characterized by a benzene ring

substituted with a nitrile (-C≡N) group and an n-hexyloxy (-O-(CH₂)₅CH₃) group at the ortho

(C2) position. The linear six-carbon alkyl chain imparts significant lipophilicity, a property often

modulated in drug candidates to influence membrane permeability and pharmacokinetic

profiles.

Chemical Structure:

Caption: Chemical structure of 2-(n-hexyloxy)benzonitrile.

Physicochemical Data Summary:

The following table summarizes the key physical and chemical properties of 2-(n-

hexyloxy)benzonitrile and its essential precursors.

Property
2-(n-
hexyloxy)benzonitr
ile

2-
Hydroxybenzonitril
e (Precursor)

1-Bromohexane
(Precursor)

Molecular Formula C₁₃H₁₇NO C₇H₅NO[4] C₆H₁₃Br

Molecular Weight 203.28 g/mol 119.12 g/mol [4] 165.07 g/mol

Appearance

Colorless to pale

yellow liquid

(predicted)

White to light yellow

powder[4]
Colorless liquid

Boiling Point Not available 149 °C at 14 mmHg[4] 154-158 °C

Melting Point Not available 92-95 °C[4] -85 °C

Solubility

Soluble in organic

solvents (e.g., DCM,

Ether, Acetone);

Insoluble in water

(predicted)

Soluble in ethanol and

acetone; limited

solubility in water[4]

Insoluble in water
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The most direct and efficient method for preparing 2-(n-hexyloxy)benzonitrile is the Williamson

ether synthesis, a classic and reliable SN2 reaction.[5][6][7] This method remains a

cornerstone of ether synthesis in both laboratory and industrial settings due to its broad scope

and predictability.[6]

Causality of Experimental Choice: Why the Williamson Ether Synthesis?

The selection of this pathway is based on several key chemical principles:

Nucleophile Activation: The phenolic proton of 2-hydroxybenzonitrile (2-cyanophenol) is

weakly acidic. Deprotonation with a suitable base (e.g., potassium carbonate) generates the

corresponding phenoxide anion. This anion is a significantly more potent nucleophile than

the neutral alcohol, which is crucial for driving the SN2 reaction forward at a practical rate.[7]

Electrophile Choice: 1-Bromohexane is an ideal electrophile. As a primary alkyl halide, it is

highly susceptible to backside attack by a nucleophile and has a low propensity for

undergoing the competing E2 elimination reaction, which can be a significant side reaction

with secondary or tertiary alkyl halides.[6][7][8]

Reaction Conditions: The use of a polar aprotic solvent like N,N-dimethylformamide (DMF) or

acetone is advantageous. These solvents effectively solvate the cation (e.g., K⁺) without

strongly solvating the nucleophilic anion, leaving it "naked" and highly reactive, thus

accelerating the rate of the SN2 reaction.[9]

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the synthesis protocol.
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Reactants & Reagents

Reaction & Workup

Final Product

2-Hydroxybenzonitrile

Combine and Heat
(e.g., 80-110 °C, 6h)

1-Bromohexane K2CO3 (anhydrous) DMF

Aqueous Workup
(Quench, Extract)

Purification
(Column Chromatography or Distillation)

2-(n-hexyloxy)benzonitrile

2-(n-hexyloxy)benzonitrile

2-(n-hexyloxy)benzoic acid

Hydrolysis
(H₃O⁺ or OH⁻)

2-(n-hexyloxy)benzylamine

Reduction
(e.g., H₂/Raney Ni)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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